Cas no 16826-11-2 (DL-alpha-Tocopherol)

DL-alpha-Tocopherol structure
Product name:DL-alpha-Tocopherol
CAS No:16826-11-2
MF:C29H50O2
MW:430.706109523773
CID:2355139
DL-alpha-Tocopherol Chemical and Physical Properties
Names and Identifiers
-
- DL-ALPHA-TOCOPHEROL
- VITAMIN E
- alpha-tochopherol
- all-rac-alpha-Tocopherol
- (+-)-alpha-Tocopherol
- Ephanyl
- Phytogermine
- GVJHHUAWPYXKBD-UHFFFAOYSA-N
- .alpha.-Tocopherol
- d-.alpha.-Tocopherol
- Evitaminum
- W
- DL-alpha-Tocopherol
-
- Inchi: 1S/C29H50O2/c1-20(2)12-9-13-21(3)14-10-15-22(4)16-11-18-29(8)19-17-26-25(7)27(30)23(5)24(6)28(26)31-29/h20-22,30H,9-19H2,1-8H3
- InChI Key: GVJHHUAWPYXKBD-UHFFFAOYSA-N
- SMILES: O1C2C(C)=C(C)C(=C(C)C=2CCC1(C)CCCC(C)CCCC(C)CCCC(C)C)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 31
- Rotatable Bond Count: 12
- Complexity: 503
- Topological Polar Surface Area: 29.5
Experimental Properties
- Density: 0.93
- Melting Point: 2.5-3.5℃
- Boiling Point: 200-220℃ (0.07501 mmHg)
- Flash Point: 253 °C
- Refractive Index: n20/D 1.505(lit.)
- Specific Rotation: 24 º (c=2, in isooctane 25 ºC)
DL-alpha-Tocopherol Related Literature
-
Myung Hun Kim,Se-Na Kim,Hanna Lee,Na Kyeong Lee J. Mater. Chem. B, 2020,8, 7914-7920
-
Bin Liu,Yan-Yan Jia,Jin Jin,Xue-Mei Liu,Dan Wang,Gang-Lin Xue Dalton Trans., 2013,42, 10208-10213
-
B. Franke,J. S. Mylne,K. J. Rosengren Nat. Prod. Rep., 2018,35, 137-146
-
Jie Lv,Shuangling Wang,Cong Zhang,Yulong Lin,Yan Fu,Meng Li Analyst, 2020,145, 5032-5040
-
Wolfgang Schrader,Saroj K. Panda,Klaus J. Brockmann,Thorsten Benter Analyst, 2008,133, 867-869
16826-11-2 (DL-alpha-Tocopherol) Related Products
- 77819-95-5(3-benzoyl-8-methoxy-2H-chromen-2-one)
- 896280-92-5(N-(3-methoxypropyl)-N'-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide)
- 2680804-57-1(5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridazine-3-carboxylic acid)
- 850623-48-2(POTASSIUM (3-METHYLTHIOPHENYL)TRIFLUOROBORATE)
- 1866606-32-7(2-(tert-butoxy)-3,3-dimethylbutanoic acid)
- 794495-32-2(2-tert-Butyl-1H-imidazole-4-carboxylic Acid)
- 171232-79-4(methyl (2S,3R)-3-ethylpyrrolidine-2-carboxylate)
- 2093415-45-1(1,2-Bis[[tert-butyl(pyridin-2-yl)phosphino]methyl]benzene)
- 1902939-04-1(2-methoxy-N-(octahydro-1,4-benzodioxin-6-yl)benzene-1-sulfonamide)
- 299936-71-3(5-(2-Chloro-5-nitrophenyl)-1,3,4-thiadiazol-2-ylamine)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Hubei Henglvyuan Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
